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Compound of Interest

Compound Name: Adipate(1-)

Cat. No.: B1229196

This guide provides essential safety and logistical information for the proper disposal of
adipate(1-), the conjugate base of adipic acid, commonly found in laboratory settings as
various adipate salts. The procedures outlined are intended for researchers, scientists, and
drug development professionals to ensure safe and compliant disposal of adipate-containing
waste streams.

Adipate(1-) is the anionic form of adipic acid, a dicarboxylic acid. Salts of adipic acid, such as
sodium adipate and potassium adipate, are often used as acidity regulators.[1] While adipic
acid itself is a weak acid, and its salts are generally considered non-hazardous, proper disposal
is crucial to maintain laboratory safety and environmental compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to wear appropriate Personal
Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. Ensure that a
safety shower and eyewash station are readily accessible.

Key Safety Considerations:

o Consult Safety Data Sheets (SDS): Always refer to the specific SDS for the adipate
compound in use for detailed hazard information.

¢ Avoid Inhalation and Contact: Minimize the generation of dust or aerosols. Avoid contact with
eyes, skin, and clothing.
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o Spill Management: In case of a spill, absorb the material with an inert substance (e.g.,
vermiculite, sand) and place it in a designated, labeled container for chemical waste.

Data on Adipic Acid and Its Salts

The following table summarizes key quantitative data for adipic acid, the parent compound of
adipate(1-). This information is critical for understanding its chemical behavior during disposal.

Property Value Reference
Chemical Formula CéH1004 [1]
Molar Mass 146.14 g/mol [1]
pKai 4.41 [1]
pKaz 541 [1]
Solubility in Water 24 g/L at 25 °C (for adipic acid)  [1]
pH of Adipic Acid (1ImM) 3.74 [2]
pH of Adipic Acid (10mM) 3.22 [2]
pH of Adipic Acid (100mM) 2.71 [2]

Note: Adipate(1-) is the salt form, and its solutions in water with a strong base cation (like Na*
or K*) will be slightly alkaline due to hydrolysis.

Disposal Protocol for Adipate(1-) Waste

The appropriate disposal method for adipate(1-) waste depends on its concentration, volume,
and the presence of other hazardous materials. The following protocol provides a step-by-step
decision-making process for laboratory-scale waste.

Step 1: Waste Characterization

« |dentify Contaminants: Determine if the adipate(1-) waste is mixed with any other chemicals,
particularly heavy metals, toxic organic solvents, or other regulated hazardous materials.
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o Determine Concentration: Estimate the concentration of the adipate salt in the aqueous
solution.

Step 2: Segregation of Waste Streams

o Contaminated Adipate Waste: If the waste is mixed with hazardous substances, it must be
treated as hazardous waste. Do not attempt to neutralize or dispose of it via the sanitary
sewer. Collect it in a clearly labeled, sealed, and compatible waste container.

o Uncontaminated Adipate Waste: If the waste contains only adipate salts (e.g., sodium
adipate, potassium adipate) in an aqueous solution, proceed to Step 3.

Step 3: Disposal of Uncontaminated Adipate Waste
e For Concentrated Solutions (>5% w/v) or Solid Adipate Salts:

o Do not dispose of directly down the drain.

o Collect in a designated, labeled waste container for non-hazardous chemical waste.

o Arrange for pickup and disposal by a licensed chemical waste management company.
o For Dilute Aqueous Solutions (<5% w/v):

o Neutralization: Check the pH of the solution. Adipate salt solutions may be slightly basic. If
the pH is outside the acceptable range for your local wastewater treatment authority
(typically between 6.0 and 9.0), neutralize it.

» |f the solution is basic, add a dilute acid (e.g., 1M HCI) dropwise while stirring and
monitoring the pH.

= |f the solution is acidic, add a dilute base (e.g., 1M NaOH) dropwise while stirring and
monitoring the pH.

o Drain Disposal: Once neutralized, dilute the solution with at least 20 parts of water and
flush it down the sanitary sewer. This should be done in accordance with local regulations.
Always check with your institution's environmental health and safety department before

drain disposal of any chemical.
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Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
adipate(1-) waste.

Caption: Decision workflow for the disposal of Adipate(1-) waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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